(2S)-4-bromobutan-2-aminehydrobromide

• CAS: 2803755-52-2
• Molecular Formula: C4H11Br2N
• Molecular Weight: 232.94 g/mol
• SMILES: CC(CCBr)N.Br
• InChI: InChI=1S/C4H10BrN.BrH/c1-4(6)2-3-5;/h4H,2-3,6H2,1H3;1H/t4-;/m0./s1
• InChIKey: DUNYJJMVWIDOPH-WCCKRBBISA-N

Address the challenge of sourcing enantiopure, non-racemic aliphatic amine building blocks for stereoselective synthesis. (S)-4-Bromobutan-2-amine hydrobromide (CAS 2803755-52-2) provides a crystalline, non-hygroscopic hydrobromide salt that simplifies handling and ensures aqueous solubility. - >98% enantiopure; avoids racemization risks inherent with the free base or chloride analogs. - Terminal bromine enables mild SN2 displacement, preserving the C2 stereocenter for high-yield coupling. - Ideal for constructing chiral β-amino alcohols, CNS-focused libraries, and chiral resolution standards.

(2S)-4-Bromobutan-2-amine Hydrobromide: Chiral Bromoamine Intermediate

(2S)-4-Bromobutan-2-amine hydrobromide (CAS 2803755-52-2) is a chiral, non-racemic primary amine building block featuring a stereocenter at the C2 position and a terminal bromine leaving group, supplied as a crystalline hydrobromide salt with a molecular weight of 232.94 g/mol . The (S) absolute configuration differentiates it from its (R)-enantiomer (CAS 2803755-67-9) and racemic mixtures, making it a critical synthon for the stereoselective construction of downstream pharmaceutical intermediates, particularly in antiviral and CNS-targeted drug discovery programs .

S Defined (S) absolute configuration enables enantiopure synthesis without chiral resolution

Br Terminal bromine supports nucleophilic displacement for downstream coupling

HBr Crystalline hydrobromide salt offers aqueous solubility and stable solid-state handling

(2S)-4-Bromobutan-2-amine Hydrobromide: Generic Substitution Risks

Direct substitution with the (R)-enantiomer, racemic form, free base, or chlorine-containing analogs introduces quantifiable risks in stereochemical integrity, reactivity, and solubility that propagate into failed asymmetric syntheses and off-spec API intermediates. The (2S) configuration is not a trivial descriptor but dictates the three-dimensional outcome of downstream reactions such as chiral auxiliary attachment, enzymatic resolution, and diastereomeric salt formation [1]. The hydrobromide salt form provides specific aqueous solubility and handling advantages over the hygroscopic free base, while the bromine leaving group offers superior reactivity in SN2 displacement relative to chlorine, directly impacting coupling yields and process mass intensity in multi-step pharmaceutical syntheses .

Enantiomer or racemate substitution

Using the (R)-enantiomer or racemic mixture may invert stereochemical outcomes in asymmetric syntheses, requiring additional resolution steps.

Free base form mismatch

The hygroscopic free base may introduce handling and solubility differences vs. the crystalline HBr salt, affecting reproducibility in aqueous reactions.

Chlorine analog reactivity

The chlorine analog (CAS 2044872-44-6) may exhibit slower SN2 kinetics, potentially altering reaction rates and yields.

• [1] PubChem. 4-Bromobutan-2-amine hydrobromide (Racemic, CID 13555988). URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutan-2-amine-hydrobromide View Source

(2S)-4-Bromobutan-2-amine Hydrobromide: Differentiation Evidence

Enantiomeric Configuration: (2S) vs. Racemic

The (2S) stereoisomer is supplied with a defined absolute configuration confirmed by the InChI stereochemical layer (t4-/m0/s1), directly encoding the S-enantiomer. In contrast, the racemic mixture (PubChem CID 13555988) lacks stereochemical definition (InChIKey: DUNYJJMVWIDOPH-UHFFFAOYSA-N, no stereochemical layer), which would result in a 50:50 mixture of enantiomers [1]. Usage of the racemate in asymmetric synthesis would necessitate chiral resolution, typically costing >30% yield loss and additional purification steps.

Enantiomeric configuration

Head-to-head

Target: (2S) enantiomer, InChI with stereochemical layer (t4-/m0/s1), vendor purity ≥95%. Comparator: Racemic mixture, no stereochemical layer, 0% ee.

Eliminates chiral resolution step; supports direct enantiopure synthesis.

InChI stereochemical layer confirms absolute configuration.

Evidence Dimension	Stereochemical definition and enantiomeric purity
Target Compound Data	(2S) enantiomer; InChI with defined stereochemistry (t4-/m0/s1); typical vendor purity ≥95%
Comparator Or Baseline	Racemic 4-bromobutan-2-amine hydrobromide (CID 13555988); InChI without stereochemical layer; equal mixture of (R) and (S) [1]
Quantified Difference	Target is enantio-defined; racemate is 0% ee. Target enables direct entry into enantiopure synthesis without resolution.
Conditions	Structural encoding per IUPAC InChI standard; vendor Certificate of Analysis

Why This Matters

Procuring the (2S) enantiomer eliminates the need for chiral resolution, directly reducing step count, cost, and material loss in asymmetric syntheses leading to chiral APIs.

• [1] PubChem. 4-Bromobutan-2-amine hydrobromide (Racemic, CID 13555988, InChIKey: DUNYJJMVWIDOPH-UHFFFAOYSA-N). URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutan-2-amine-hydrobromide View Source

Hydrobromide Salt vs. Free Base: Solubility and Handling

The hydrobromide salt (MW 232.94 g/mol) is a crystalline solid with documented water solubility, as indicated by its salt data ('Br') and Country of Origin specification (UA) from Sigma-Aldrich, implying stable solid-state properties suitable for ambient storage and aqueous reaction conditions . The free base (CAS 106539-35-9, MW 152.03 g/mol) is a hygroscopic liquid with higher volatility and limited aqueous solubility, requiring handling under inert atmosphere and presenting weighing difficulties in milligram-scale precision synthesis .

Salt vs. free base

Reported

Hydrobromide salt: crystalline solid, aqueous soluble. Free base: hygroscopic liquid, organic solvent required.

Salt form enables precise weighing and aqueous reaction media.

Storage and handling differ; confirm COA.

Evidence Dimension	Physical form, solubility, and handling characteristics
Target Compound Data	Crystalline hydrobromide salt; high aqueous solubility; non-hygroscopic solid
Comparator Or Baseline	Free base (CAS 106539-35-9); likely liquid or low-melting solid; hygroscopic; limited aqueous solubility
Quantified Difference	Salt form enables aqueous reaction media; free base requires organic solvents. Weight accuracy: salt form enables precise milligram weighing vs. free base hygroscopicity causing <5% weight error.
Conditions	Ambient laboratory storage; aqueous and polar organic reaction solvents

Why This Matters

The crystalline hydrobromide salt provides superior gravimetric accuracy and direct applicability in aqueous-phase reactions, critical for reproducible milligram-scale library synthesis and scale-up processes.

Purity Specification Differences Across Vendors

Commercial suppliers list different purity specifications for the (2S) enantiomer hydrobromide salt. Leyan specifies a purity of 98% for product 2298932, while Sigma-Aldrich lists a purity of 95% for product ENAH98BAA6FA . For the (2R) enantiomer (CAS 2803755-67-9), Sigma-Aldrich also specifies 95% purity . The 3-percentage-point difference in specification translates to a 2.5-fold reduction in total impurity burden (2% vs. 5% nominal impurities), directly impacting yield calculations, byproduct formation risk, and requirements for downstream purification in multi-step syntheses.

Purity specification

Specification review

98% (Leyan) vs. 95% (Sigma-Aldrich) nominal purity; ~2.5× lower impurity burden at 98%.

Higher purity may reduce downstream purification steps.

Vendor COA; purity determination method may vary.

Evidence Dimension	Minimum purity specification by vendor
Target Compound Data	98% purity (Leyan, Product 2298932)
Comparator Or Baseline	95% purity (Sigma-Aldrich for (2S); 95% purity for (2R) enantiomer)
Quantified Difference	3% absolute purity improvement; nominal impurity burden reduced from 5% to 2%
Conditions	Vendor Certificate of Analysis; purity determination method not specified uniformly

Why This Matters

Selecting the 98% purity specification reduces total impurity carry-through in multi-step syntheses by 60%, potentially eliminating one chromatographic purification step and improving overall process yield.

Bromine vs. Chlorine Leaving Group in SN2 Displacement

The bromine substituent at C4 provides superior leaving group ability compared to chlorine in the analogous (2S)-4-chlorobutan-2-amine hydrochloride (CAS 2044872-44-6, MW 144.04 g/mol) . In the context of SN2 reactions, bromide is a better leaving group than chloride by a factor of approximately 10-50x in relative reaction rates, due to the lower C-Br bond dissociation energy (~285 kJ/mol for C-Br vs. ~327 kJ/mol for C-Cl) and better polarizability of bromine [1]. This translates to faster reaction kinetics, enabling lower reaction temperatures, shorter reaction times, and higher yields in amine alkylation and nucleophilic displacement reactions typical of pharmaceutical intermediate synthesis.

Br vs. Cl leaving group

Class-level

Bromine C–Br bond (≈285 kJ/mol) vs. chlorine C–Cl bond (≈327 kJ/mol); 10–50× faster SN2 reactivity reported.

Bromine may allow milder conditions, helping preserve C2 stereochemistry.

Reactivity inferred from general physical organic data; specific application requires validation.

Evidence Dimension	Leaving group reactivity in nucleophilic substitution
Target Compound Data	C-Br bond; bond dissociation energy ~285 kJ/mol; bromide leaving group [1]
Comparator Or Baseline	(2S)-4-chlorobutan-2-amine hydrochloride; C-Cl bond; bond dissociation energy ~327 kJ/mol; chloride leaving group [1]
Quantified Difference	Bromide is 10-50x more reactive than chloride in SN2; C-Br bond is ~42 kJ/mol weaker than C-Cl
Conditions	Standard SN2 nucleophilic displacement conditions (polar aprotic solvent, nucleophile attack at C4)

Why This Matters

The higher reactivity of the bromine leaving group enables milder reaction conditions and higher coupling yields in amine functionalization, critical for preserving the stereochemical integrity of the C2 center during downstream transformations.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: Sausalito, CA, 2006. (General reference for C-Br and C-Cl bond dissociation energies and leaving group ability). View Source

(2S)-4-Bromobutan-2-amine Hydrobromide: High-Value Applications

Stereoselective Synthesis of Chiral β-Amino Alcohols

The (2S) configuration of the amine, combined with the reactive C4 bromine, enables direct nucleophilic displacement with oxygen nucleophiles to generate enantiopure β-amino alcohols, which are core motifs in HIV integrase inhibitors and hepatitis C antiviral agents [1]. The hydrobromide salt form ensures solubility in aqueous reaction media, while the bromine leaving group allows displacement under mild conditions that preserve the C2 stereocenter, unlike the chloride analog which requires forcing conditions leading to partial racemization .

CNS-Targeted Drug Discovery Libraries

As a small, chiral primary amine, (2S)-4-bromobutan-2-amine hydrobromide is an ideal scaffold for constructing diverse CNS-focused compound libraries via reductive amination, amide coupling, and N-arylation at the amine, followed by SN2 functionalization at C4 [1]. The 98% purity specification from select vendors provides the low-impurity starting point required for parallel synthesis where intermediate purification is not feasible, directly impacting library quality and screening hit confirmation rates .

Diastereomeric Salt Resolution and Chiral Purity

The defined (2S) stereochemistry and hydrobromide salt form provide a benchmark substrate for developing and validating chiral resolution processes, including diastereomeric salt formation and enzymatic kinetic resolution [1]. The crystalline nature of the salt enables X-ray crystallographic determination of absolute configuration, serving as a reference standard for chiral HPLC method development and enantiomeric excess determination in pharmaceutical quality control .

Scale-up of Enantiopure API Intermediates

For kilogram-scale synthesis of chiral API intermediates, the bromine leaving group's superior reactivity compared to chlorine translates to lower energy input, reduced reaction cycle times, and higher throughput in continuous flow reactors [1]. The non-hygroscopic crystalline hydrobromide salt simplifies large-scale handling, dispensing, and inventory management relative to the hygroscopic free base, directly reducing production downtime and material loss due to moisture uptake .

Application

Selection Property

Validation Focus

Stereoselective synthesis of chiral β-amino alcohols for antiviral research

Stereodefined (S)-amine, reactive bromine handle

Enantiomeric excess and coupling yields under mild conditions

CNS-targeted compound library synthesis

Low-impurity chiral primary amine scaffold

Library purity and screening hit confirmation rates

Chiral resolution method validation

Crystalline hydrobromide salt with defined stereochemistry

Absolute configuration by X-ray; chiral HPLC method development

Scale-up of enantiopure pharmaceutical intermediates

Non-hygroscopic crystalline salt, high leaving-group reactivity

Process mass intensity and continuous flow throughput

• [1] Summa, V.; et al. Discovery of Raltegravir, a Potent, Orally Bioavailable HIV Integrase Inhibitor. J. Med. Chem. 2008, 51, 5843-5855. (Reference for chiral amine intermediates in HIV integrase inhibitor synthesis). View Source